Cas no 89179-72-6 (4-methyl-1,3-thiazole-5-carbohydrazide)

4-Methyl-1,3-thiazole-5-carbohydrazide is a heterocyclic carbohydrazide derivative featuring a thiazole core, which is widely utilized in organic synthesis and pharmaceutical research. Its key structural attributes include a reactive hydrazide functional group and a methyl-substituted thiazole ring, making it a versatile intermediate for the development of bioactive compounds, particularly in the synthesis of antimicrobial, antifungal, and agrochemical agents. The compound's stability and compatibility with various reaction conditions enhance its utility in medicinal chemistry and material science applications. Its well-defined molecular structure ensures consistent reactivity, facilitating precise modifications for targeted molecular design. Suitable for research-scale and industrial applications, it offers reliable performance in synthetic workflows.
4-methyl-1,3-thiazole-5-carbohydrazide structure
89179-72-6 structure
Product Name:4-methyl-1,3-thiazole-5-carbohydrazide
CAS No:89179-72-6
MF:C5H7N3OS
MW:157.193578958511
CID:731096
Update Time:2025-05-19

4-methyl-1,3-thiazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxylicacid, 4-methyl-, hydrazide
    • 4-methyl-1,3-thiazole-5-carbohydrazide
    • 5-Thiazolecarboxylic acid, 4-methyl-, hydrazide
    • 4-Methylthiazole-5-carbohydrazide
    • 4-Methyl-5-thiazolecarboxylic acid hydrazide
    • Inchi: 1S/C5H7N3OS/c1-3-4(5(9)8-6)10-2-7-3/h2H,6H2,1H3,(H,8,9)
    • InChI Key: AZRMUFUNXPTTHF-UHFFFAOYSA-N
    • SMILES: S1C(C(NN)=O)=C(C)N=C1

Computed Properties

  • Exact Mass: 157.030983
  • Monoisotopic Mass: 157.030983
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.2

Experimental Properties

  • Density: 1.355
  • Refractive Index: 1.607
  • PSA: 96.25000
  • LogP: 1.14620

4-methyl-1,3-thiazole-5-carbohydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM528105-1g
4-Methylthiazole-5-carbohydrazide
89179-72-6 97%
1g
$532 2023-01-04
TRC
B101275-25mg
4-methyl-1,3-thiazole-5-carbohydrazide
89179-72-6
25mg
$ 70.00 2022-06-07
TRC
B101275-50mg
4-methyl-1,3-thiazole-5-carbohydrazide
89179-72-6
50mg
$ 95.00 2022-06-07
TRC
B101275-250mg
4-methyl-1,3-thiazole-5-carbohydrazide
89179-72-6
250mg
$ 365.00 2022-06-07
Enamine
EN300-69800-0.05g
4-methyl-1,3-thiazole-5-carbohydrazide
89179-72-6 95%
0.05g
$88.0 2023-02-12
Enamine
EN300-69800-0.1g
4-methyl-1,3-thiazole-5-carbohydrazide
89179-72-6 95%
0.1g
$132.0 2023-02-12
Enamine
EN300-69800-0.25g
4-methyl-1,3-thiazole-5-carbohydrazide
89179-72-6 95%
0.25g
$188.0 2023-02-12
Enamine
EN300-69800-0.5g
4-methyl-1,3-thiazole-5-carbohydrazide
89179-72-6 95%
0.5g
$353.0 2023-02-12
Enamine
EN300-69800-1.0g
4-methyl-1,3-thiazole-5-carbohydrazide
89179-72-6 95%
1.0g
$470.0 2023-02-12
Enamine
EN300-69800-2.5g
4-methyl-1,3-thiazole-5-carbohydrazide
89179-72-6 95%
2.5g
$923.0 2023-02-12

Additional information on 4-methyl-1,3-thiazole-5-carbohydrazide

Introduction to 4-methyl-1,3-thiazole-5-carbohydrazide (CAS No. 89179-72-6)

4-methyl-1,3-thiazole-5-carbohydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 89179-72-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the thiazole derivatives, a class of molecules known for their broad spectrum of pharmacological properties. The presence of both thiazole and carbohydrazide functional groups in its structure imparts unique reactivity and makes it a valuable scaffold for drug discovery and development.

The molecular structure of 4-methyl-1,3-thiazole-5-carbohydrazide consists of a thiazole ring substituted with a methyl group at the 4-position and a carbohydrazide moiety at the 5-position. This configuration allows for multiple possible interactions with biological targets, including enzymes and receptors, which are critical for modulating various physiological processes. The compound's ability to participate in hydrogen bonding, due to the hydrazide group, further enhances its potential as a pharmacophore.

In recent years, there has been a surge in research focused on thiazole derivatives due to their demonstrated efficacy in treating a variety of diseases. Specifically, 4-methyl-1,3-thiazole-5-carbohydrazide has been investigated for its potential applications in antimicrobial, anti-inflammatory, and anticancer therapies. Studies have shown that this compound can exhibit inhibitory effects on certain enzymes and pathways that are implicated in disease progression.

One of the most compelling aspects of 4-methyl-1,3-thiazole-5-carbohydrazide is its structural flexibility, which allows chemists to modify its core scaffold to optimize its biological activity. This adaptability has led to the synthesis of numerous derivatives that have shown enhanced potency and selectivity in preclinical studies. For instance, modifications at the 4-position methyl group or the 5-position carbohydrazide moiety can significantly alter the compound's pharmacokinetic properties, making it more suitable for therapeutic use.

The pharmaceutical industry has been particularly interested in exploring 4-methyl-1,3-thiazole-5-carbohydrazide as a lead compound for developing novel drugs. Its unique chemical properties make it an attractive candidate for further investigation into treating conditions such as bacterial infections, chronic inflammation, and even certain types of cancer. Researchers have leveraged high-throughput screening techniques to identify potential binding interactions between this compound and target proteins, which has accelerated the discovery process.

Moreover, the synthesis of 4-methyl-1,3-thiazole-5-carbohydrazide has been optimized to ensure high yield and purity, making it commercially viable for large-scale production. Advanced synthetic methodologies have been employed to construct its complex framework efficiently. These advancements have not only facilitated research but also paved the way for industrial applications where cost-effectiveness and scalability are paramount.

Recent breakthroughs in computational chemistry have further enhanced the understanding of 4-methyl-1,3-thiazole-5-carbohydrazide's interactions with biological targets. Molecular docking studies have provided insights into how this compound binds to specific enzymes and receptors, offering a rational basis for designing more effective derivatives. These computational approaches have complemented experimental efforts by predicting potential lead compounds with improved pharmacological profiles.

The therapeutic potential of 4-methyl-1,3-thiazole-5-carbohydrazide extends beyond its antimicrobial and anti-inflammatory properties. Emerging research suggests that it may also play a role in neuroprotective therapies. The compound's ability to cross the blood-brain barrier has been explored in preclinical models, indicating its feasibility as a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. These findings highlight the broad therapeutic scope of thiazole derivatives like 4-methyl-1,3-thiazole-5-carbohydrazide.

In conclusion,4-methyl-1,3-thiazole-5-carbohydrazide (CAS No. 89179-72-6) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an invaluable asset in drug discovery efforts aimed at treating various diseases. As research continues to uncover new therapeutic possibilities,4-methyl-1,3-thiazole-5-carbohydrazide is poised to play an increasingly important role in developing next-generation medications.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd